Cas no 20772-07-0 (2-Propanone, 1-bromo-3-(4-nitrophenyl)-)

2-Propanone, 1-bromo-3-(4-nitrophenyl)- structure
20772-07-0 structure
Product Name:2-Propanone, 1-bromo-3-(4-nitrophenyl)-
CAS No:20772-07-0
MF:C9H8BrNO3
MW:258.06872177124
CID:1395783
PubChem ID:12232302
Update Time:2025-04-20

2-Propanone, 1-bromo-3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone, 1-bromo-3-(4-nitrophenyl)-
    • 1-bromo-3-(4-nitrophenyl)propan-2-one
    • 1-bromo-3-(4-nitrophenyl)acetone
    • 1-bromo-3-p-nitrophenylpropan-2-one
    • EN300-8964498
    • DTXSID00481592
    • 1-bromo-3-(4-nitrophenyl)-2-propanone
    • 20772-07-0
    • SCHEMBL4833266
    • NAQLGGFZERMMIJ-UHFFFAOYSA-N
    • Inchi: 1S/C9H8BrNO3/c10-6-9(12)5-7-1-3-8(4-2-7)11(13)14/h1-4H,5-6H2
    • InChI Key: NAQLGGFZERMMIJ-UHFFFAOYSA-N
    • SMILES: BrCC(CC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 256.96874
  • Monoisotopic Mass: 256.96876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 60.21

2-Propanone, 1-bromo-3-(4-nitrophenyl)- Pricemore >>

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